Cas no 1804747-11-2 (2-Fluoro-3-methyl-6-(trifluoromethoxy)pyridine-5-sulfonamide)

• Product Name: 2-Fluoro-3-methyl-6-(trifluoromethoxy)pyridine-5-sulfonamide
• CAS No: 1804747-11-2
• MF: C₇H₆F₄N₂O₃S
• MW: 274.192754268646
• CID: 4828465
• Update Time: 2025-08-05

2-Fluoro-3-methyl-6-(trifluoromethoxy)pyridine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-methyl-6-(trifluoromethoxy)pyridine-5-sulfonamide

• Inchi： 1S/C7H6F4N2O3S/c1-3-2-4(17(12,14)15)6(13-5(3)8)16-7(9,10)11/h2H,1H3,(H2,12,14,15)
• InChI Key： ZIBIRCAJERRDOR-UHFFFAOYSA-N
• SMILES： S(C1C(=NC(=C(C)C=1)F)OC(F)(F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 366
• XLogP3: 1.7
• Topological Polar Surface Area: 90.7

Additional information on 2-Fluoro-3-methyl-6-(trifluoromethoxy)pyridine-5-sulfonamide

Introduction to 2-Fluoro-3-methyl-6-(trifluoromethoxy)pyridine-5-sulfonamide (CAS No. 1804747-11-2)

2-Fluoro-3-methyl-6-(trifluoromethoxy)pyridine-5-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1804747-11-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine sulfonamide class, a structural motif widely recognized for its pharmacological potential. The presence of multiple fluorinated substituents, including a trifluoromethoxy group, enhances its electronic properties and metabolic stability, making it a valuable scaffold for drug discovery initiatives.

The molecular structure of 2-Fluoro-3-methyl-6-(trifluoromethoxy)pyridine-5-sulfonamide features a pyridine core substituted at the 2-position with a fluoro group, the 3-position with a methyl group, and the 6-position with a trifluoromethoxy group. The 5-sulfonamide moiety introduces a polar, negatively charged functional group that can interact favorably with biological targets. This combination of structural features makes the compound an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in fluorinated pyridine derivatives due to their enhanced bioavailability, improved binding affinity, and resistance to metabolic degradation. The fluorine atoms in 2-Fluoro-3-methyl-6-(trifluoromethoxy)pyridine-5-sulfonamide contribute to these properties by influencing both electronic and steric interactions with biological receptors. This has led to its investigation as a potential intermediate in the synthesis of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of this compound is its versatility in drug design. The pyridine sulfonamide core is a well-established pharmacophore in the development of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The specific substitution pattern in 2-Fluoro-3-methyl-6-(trifluoromethoxy)pyridine-5-sulfonamide allows for fine-tuning of its pharmacokinetic and pharmacodynamic properties, enabling researchers to optimize its activity against specific biological targets.

Recent studies have highlighted the potential of fluorinated pyridines as scaffolds for developing small-molecule inhibitors of protein-protein interactions. For instance, modifications at the 3-position with alkyl or aryl groups can significantly alter the binding affinity and selectivity of these compounds. The methyl group in 2-Fluoro-3-methyl-6-(trifluoromethoxy)pyridine-5-sulfonamide may serve as a key interaction point with biological targets, contributing to its binding mode and overall efficacy.

The trifluoromethoxy group at the 6-position is particularly noteworthy for its ability to enhance lipophilicity and metabolic stability. This feature is crucial for improving oral bioavailability, a critical factor in drug development. Additionally, the electron-withdrawing nature of fluorine atoms can modulate the electronic properties of the molecule, influencing its reactivity and interactions with biological systems.

From a synthetic chemistry perspective, 2-Fluoro-3-methyl-6-(trifluoromethoxy)pyridine-5-sulfonamide represents an advanced intermediate that can be further functionalized to produce more complex derivatives. The availability of this compound allows researchers to rapidly explore new chemical space without having to embark on lengthy synthetic routes from scratch. This capability is particularly valuable in high-throughput screening campaigns where rapid access to diverse molecular libraries is essential.

In conclusion, 2-Fluoro-3-methyl-6-(trifluoromethoxy)pyridine-5-sulfonamide (CAS No. 1804747-11-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, including fluoro and trifluoromethoxy substituents, make it an attractive candidate for designing novel therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.